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Compound of Interest

Compound Name: Juncusol 7-O-glucoside

Cat. No.: B13432941 Get Quote

CAS Number: 175094-15-2

This technical guide provides an in-depth overview of Juncusol 7-O-glucoside, a

phenanthrene glucoside isolated from plants of the Juncus genus. This document is intended

for researchers, scientists, and professionals in drug development, offering a consolidated

resource on its chemical properties, potential biological activities, and relevant experimental

methodologies.

Chemical and Physical Properties
Juncusol 7-O-glucoside is a naturally occurring compound found in species such as Juncus

effusus.[1] Its core structure is a dihydrophenanthrene moiety glycosidically linked to a glucose

molecule.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b13432941?utm_src=pdf-interest
https://www.benchchem.com/product/b13432941?utm_src=pdf-body
https://www.benchchem.com/product/b13432941?utm_src=pdf-body
https://www.medchemexpress.com/juncusol-7-o-glucoside.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13432941?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 175094-15-2 [1]

Molecular Formula C₂₄H₂₈O₇ [1]

Molecular Weight 428.47 g/mol [1]

IUPAC Name

(2S,3R,4S,5S,6R)-2-((5-

ethenyl-7-hydroxy-1,6-

dimethyl-9,10-

dihydrophenanthren-2-

yl)oxy)-6-

(hydroxymethyl)tetrahydro-2H-

pyran-3,4,5-triol

N/A

Synonyms
Juncusol 7-O-β-D-

glucopyranoside
N/A

Class Phenanthrene Glycoside N/A

Natural Source
Juncus effusus (Juncaceae

family)
[2]

Biological Activity and Therapeutic Potential
While direct and extensive research on the biological activities of Juncusol 7-O-glucoside is

limited, the therapeutic potential of its aglycone, Juncusol, and other related phenanthrenes

from Juncus species has been investigated. These studies suggest several areas of interest for

Juncusol 7-O-glucoside.

Cytotoxic and Antiproliferative Activity
The aglycone, Juncusol, has demonstrated cytotoxic properties.[3][4] Studies on a series of

9,10-dihydrophenanthrenes structurally related to Juncusol have shown in vitro cytotoxic

activity against various cancer cell lines.[3] Phenanthrenes isolated from the medullae of

Juncus effusus have also been evaluated for their cytotoxic activities against human cancer cell

lines.[5][6]

Table 1: Cytotoxic Activity of Juncusol and Related Phenanthrenes
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Compound Cell Line IC₅₀ (µg/mL) Source

Juncusol
B-16 mouse

melanoma
12.5 [3]

Juncusol
L-1210 mouse

lymphocytic leukemia
13.8 [3]

Desvinyljuncusol

CCRF-CEM (human

lymphoblastic

leukemia)

9.3 [3]

Desvinyljuncusol
B-16 mouse

melanoma
17.5 [3]

Desvinyljuncusol
L-1210 mouse

lymphocytic leukemia
10.2 [3]

The pro-apoptotic properties of Juncusol have been suggested to occur through the activation

of caspases 3, 8, and 9 in HeLa cells.[7]

Anti-inflammatory Activity
Phenanthrenes from Juncus effusus have been evaluated for their anti-inflammatory activities

by measuring the inhibition of nitric oxide (NO) production in lipopolysaccharide (LPS)-activated

murine macrophage RAW 264.7 cells.[5][6] While specific data for Juncusol 7-O-glucoside is

not available, other natural glucosides have shown anti-inflammatory effects through various

mechanisms, including the inhibition of the STAT3 pathway and reduction of pro-inflammatory

cytokines.[8]

Neuroprotective and Anxiolytic Potential
The aglycone, Juncusol, has been reported to possess anxiolytic and sedative activities.[9]

Furthermore, studies on other flavonoid 7-O-glucosides, such as Luteolin-7-O-glucoside, have

demonstrated neuroprotective effects against oxidative stress-induced damage in neuronal cell

lines.[10][11] These effects are often attributed to their antioxidant and anti-inflammatory

properties within the central nervous system.
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Experimental Protocols
Detailed experimental protocols for Juncusol 7-O-glucoside are not readily available in the

public domain. However, based on studies of its aglycone and other phenanthrenes from

Juncus species, the following general methodologies can be adapted for its investigation.

Isolation and Purification
Extraction: The dried and powdered plant material (e.g., whole plant or specific parts of

Juncus effusus) is typically extracted with a solvent such as methanol or ethanol.

Fractionation: The crude extract is then subjected to solvent-solvent partitioning with solvents

of increasing polarity (e.g., n-hexane, chloroform, ethyl acetate) to separate compounds

based on their polarity.

Chromatography: The active fractions are further purified using a combination of

chromatographic techniques, including:

Silica gel column chromatography.

Sephadex LH-20 column chromatography.

Preparative High-Performance Liquid Chromatography (HPLC).

Cytotoxicity Assays
The in vitro cytotoxic activity of Juncusol 7-O-glucoside can be evaluated against a panel of

human cancer cell lines using assays such as:

MTT Assay: This colorimetric assay measures the metabolic activity of cells and is widely

used to assess cell viability and proliferation.

CCK-8 Assay: The Cell Counting Kit-8 assay is another colorimetric assay for the

determination of cell viability in cell proliferation and cytotoxicity assays.[6]

Flow Cytometry: To analyze the cell cycle and apoptosis, flow cytometry can be employed to

measure the distribution of cells in different phases of the cell cycle and to detect apoptotic

markers.[7]
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Anti-inflammatory Assays
Nitric Oxide (NO) Production Assay: The anti-inflammatory effect can be assessed by

measuring the inhibition of NO production in LPS-stimulated RAW 264.7 macrophages using

the Griess reagent.[6]

Cytokine Production Assays: The levels of pro-inflammatory cytokines such as TNF-α and IL-

6 in the cell culture supernatant can be quantified using Enzyme-Linked Immunosorbent

Assay (ELISA) kits.

Signaling Pathways and Mechanisms of Action
The precise signaling pathways modulated by Juncusol 7-O-glucoside have not been

elucidated. However, based on the activities of its aglycone and other structurally related 7-O-

glucosides, several potential mechanisms can be hypothesized.

Proposed Cytotoxic Mechanism of Action
The cytotoxic effects of Juncusol are suggested to be mediated through the induction of

apoptosis. A plausible signaling cascade is depicted below.
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Hypothesized Apoptotic Pathway of Juncusol
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Caption: Hypothesized apoptotic pathway induced by Juncusol.

Potential Anti-inflammatory Signaling Pathway
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Based on studies of other flavonoid glucosides, a potential anti-inflammatory mechanism for

Juncusol 7-O-glucoside could involve the inhibition of pro-inflammatory signaling pathways

such as the JAK/STAT pathway.

Hypothesized Anti-inflammatory Pathway
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Caption: Hypothesized anti-inflammatory mechanism of Juncusol 7-O-glucoside.

Conclusion and Future Directions
Juncusol 7-O-glucoside is a natural product with potential therapeutic applications, inferred

from the known biological activities of its aglycone, Juncusol, and other related phenanthrenes.
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The available data suggests that this compound warrants further investigation, particularly in

the areas of oncology, inflammation, and neuroscience.

Future research should focus on:

Isolation of sufficient quantities of Juncusol 7-O-glucoside for comprehensive biological

evaluation.

Direct assessment of its cytotoxic, anti-inflammatory, and neuroprotective activities to confirm

the hypothesized effects.

Elucidation of its precise mechanisms of action and identification of its molecular targets and

modulated signaling pathways.

In vivo studies to evaluate its efficacy, pharmacokinetics, and safety profile in animal models.

This technical guide serves as a foundational resource to stimulate and guide further research

into the promising therapeutic potential of Juncusol 7-O-glucoside.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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